Cas no 1314968-08-5 (1-azaspiro[4.4]nonan-9-one)

• Product Name: 1-azaspiro[4.4]nonan-9-one
• CAS No: 1314968-08-5
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 5272282
• Update Time: 2026-03-09

1-azaspiro[4.4]nonan-9-one Chemical and Physical Properties

Names and Identifiers

• 1-Azaspiro[4.4]nonan-6-one
• starbld0039977
• 1-azaspiro[4.4]nonan-9-one

• Inchi： 1S/C8H13NO/c10-7-3-1-4-8(7)5-2-6-9-8/h9H,1-6H2
• InChI Key： LTOHVYIUHGWICI-UHFFFAOYSA-N
• SMILES： O=C1CCCC21CCCN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 167
• XLogP3: 0.4
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 1-azaspiro[4.4]nonan-9-one

Introduction to 1-azaspiro[4.4]nonan-9-one (CAS No. 1314968-08-5)

1-azaspiro[4.4]nonan-9-one, identified by the Chemical Abstracts Service Number (CAS No.) 1314968-08-5, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the spirocyclic class of molecules, characterized by a rigid bicyclic structure formed by the fusion of two rings through a single carbon atom. The presence of an azacycloalkane moiety in its structure imparts distinct chemical and biological functionalities, making it a promising candidate for further exploration in drug discovery and development.

The spirocyclic framework of 1-azaspiro[4.4]nonan-9-one contributes to its stability and resistance to metabolic degradation, which are critical factors in pharmaceutical applications. This structural motif has been extensively studied for its potential in modulating various biological pathways, particularly those involving enzyme inhibition and receptor binding. The compound’s ability to adopt multiple conformations due to its rigid core allows for high binding affinity and specificity, which are essential for therapeutic efficacy.

Recent advancements in computational chemistry have enabled more precise modeling of 1-azaspiro[4.4]nonan-9-one, revealing its interactions with biological targets at an atomic level. These studies have highlighted the compound’s potential as a scaffold for designing novel inhibitors targeting enzymes involved in inflammatory and metabolic disorders. The azacycloalkane ring in 1-azaspiro[4.4]nonan-9-one mimics natural amino acid residues, facilitating favorable interactions with protein binding pockets, thereby enhancing drug-receptor affinity.

In vitro studies have demonstrated the compound’s ability to modulate key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central players in inflammatory responses. The spirocyclic core of 1-azaspiro[4.4]nonan-9-one provides a stable platform for derivatization, allowing chemists to fine-tune its pharmacological properties. Functional groups such as hydroxyl and carbonyl moieties present in the molecule can be modified to enhance solubility, bioavailability, and target specificity.

The synthesis of 1-azaspiro[4.4]nonan-9-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis, have improved the efficiency of producing this compound on a scalable basis. These developments have opened new avenues for exploring its therapeutic potential in preclinical models.

Preclinical investigations have shown promising results regarding the safety and efficacy of 1-azaspiro[4.4]nonan-9-one in animal models of inflammation and pain. The compound’s ability to inhibit pro-inflammatory cytokine production while maintaining low toxicity profiles makes it an attractive candidate for further clinical development. Researchers are particularly interested in its potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and osteoarthritis.

The structural versatility of 1-azaspiro[4.4]nonan-9-one also makes it a valuable tool for developing kinase inhibitors, which are critical in cancer therapy. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By targeting specific kinases, 1-azaspiro[4.4]nonan-9-one derivatives may offer novel therapeutic strategies against various types of cancer.

Recent publications have highlighted the compound’s potential in treating neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease. The spirocyclic structure of 1-azaspiro[4.4]nonan-9-one allows it to interact with amyloid-beta plaques and alpha-synuclein aggregates, which are hallmark pathological features of these diseases. Early-stage trials have shown that derivatives of this compound can reduce plaque formation and improve cognitive function in animal models.

The growing interest in 1-azaspiro[4.4]nonan-9-one has spurred collaborations between academic institutions and pharmaceutical companies to accelerate its development into clinical candidates. High-throughput screening (HTS) techniques have been employed to identify novel derivatives with enhanced pharmacological properties, further expanding the therapeutic applications of this compound.

In conclusion, 1-azaspiro[4.4]nonan-9-one (CAS No. 1314968-08-5) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its spirocyclic framework, combined with functionalizable moieties, makes it a versatile scaffold for developing drugs targeting various diseases, including inflammation, cancer, and neurodegenerative disorders. Continued research efforts are expected to unlock new therapeutic possibilities derived from this remarkable compound.